Cas no 166811-60-5 (4-Chloro-3-(methylthio)benzoic acid)

4-Chloro-3-(methylthio)benzoic acid is a substituted benzoic acid derivative featuring both chloro and methylthio functional groups at the 4- and 3-positions, respectively. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-withdrawing chloro group and the sulfur-containing methylthio moiety enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically supplied as a crystalline solid with consistent quality, ensuring reliability in research and industrial processes.

4-Chloro-3-(methylthio)benzoic acid structure

166811-60-5 structure

Product Name:4-Chloro-3-(methylthio)benzoic acid

CAS No:166811-60-5

MF:C₈H₇ClO₂S

MW:202.657980203629

MDL:MFCD11501903

CID:3044452

PubChem ID:13139572

Update Time:2025-06-07

4-Chloro-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(methylthio)benzoic acid
- 4-chloro-3-methylsulfanylbenzoic acid
- Benzoic acid, 4-chloro-3-(methylthio)-
- MDL： MFCD11501903
- Inchi： 1S/C8H7ClO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11)
- InChI Key： RTEJAGIAENPNEE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(Cl)C(SC)=C1

Computed Properties

Exact Mass: 201.9855283g/mol
Monoisotopic Mass: 201.9855283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 62.6Å²

Experimental Properties

Color/Form: Solid

4-Chloro-3-(methylthio)benzoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

4-Chloro-3-(methylthio)benzoic acid Pricemore >>

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